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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Antimony-121. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Initial Clarification: Nature of Hazard

Antimony-121 (¹²¹Sb) is a stable, non-radioactive isotope of the element antimony, occurring

naturally with an abundance of 57.21%.[1][2][3] Consequently, the primary hazards associated

with Antimony-121 are chemical, not radiological. The following procedures are based on the

chemical toxicity and reactivity of antimony and its compounds.

Hazard Identification
Antimony is a silvery-white, brittle metalloid that can be harmful if handled improperly.[1][4] Key

hazards include:

Inhalation: Breathing in antimony dust or fumes may cause irritation to the respiratory tract.

[5] Early signs of intoxication can include fatigue, muscle weakness, nausea, headache, and

a metallic taste.[6]

Ingestion: Swallowing antimony compounds can lead to severe irritation of the

gastrointestinal tract, with symptoms like vomiting and bloody stools.[6] Animal studies

suggest ingestion of less than 150 grams could be fatal.[6]
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Skin and Eye Contact: Direct contact can cause skin and eye irritation.[5][7]

Reactivity: Antimony reacts with acids to produce flammable and potentially explosive

hydrogen gas.[6] Contact with strong acids can also form highly toxic stibine gas (SbH₃).[8] It

may also react violently with halogens.[4][8]

Combustibility: While solid antimony is not combustible in bulk form, antimony powder and

dust can be combustible and may form explosive mixtures in the air.[4][7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended equipment.
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Task Eye/Face Protection Skin Protection
Respiratory

Protection

Handling

Solids/Powders

Chemical safety

goggles with side

shields[5][7][9]

Impermeable gloves

(e.g., Neoprene,

Natural Rubber), Lab

coat or Tyvek®

coveralls[4][8]

Required if dust is

generated or

exposure limits are

exceeded. A NIOSH-

approved air-purifying

respirator with a P95

filter is a minimum.[4]

[8]

Working with

Solutions

Chemical safety

goggles or face shield

Impermeable gloves,

Lab coat

Use in a chemical

fume hood or well-

ventilated area.[6]

Respirator may be

needed based on risk

assessment.

Cleaning Spills

Chemical safety

goggles and face

shield

Impermeable gloves,

Protective suit (e.g.,

Tyvek®), Rubber

boots[5]

Full-face respirator

with appropriate

cartridges or a self-

contained breathing

apparatus (SCBA)

may be necessary

depending on spill

size.[4][5]

Operational Plan: Safe Handling Protocol
Adherence to a standard operating procedure is essential for minimizing risk.

Preparation and Handling

Risk Assessment: Before beginning work, perform a thorough risk assessment for the

planned procedure.
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Ventilation: Always handle Antimony-121, especially powders, in a well-ventilated area or a

certified chemical fume hood to keep airborne concentrations below exposure limits.[6][8][9]

Donning PPE: Put on all required PPE as identified in your risk assessment and the table

above.

Handling: Avoid actions that generate dust, such as crushing or grinding, outside of a

contained system.[8][9]

Hygiene: Do not eat, drink, or smoke in the laboratory.[5][6][8] Wash hands thoroughly with

soap and water after handling and before leaving the work area.[8][9]

Decontamination: Clean the work area upon completion of tasks.

Doffing PPE: Remove PPE carefully to avoid cross-contamination and dispose of it in the

appropriate waste stream.

Preparation Procedure Post-Procedure

Risk Assessment Don PPE Handle in Ventilated
Area/Fume Hood

Decontaminate
Work Area Doff PPE Store Material / 

Dispose of Waste

Click to download full resolution via product page

Standard operational workflow for handling Antimony-121.

Logistical Information: Storage and Disposal
Storage

Store Antimony-121 in original, tightly sealed containers.[6]

Keep in a cool, dry, and well-ventilated area.[6][8]

Store away from incompatible materials, particularly strong acids and halogens.[6][8]

Ensure storage areas are clearly labeled.
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Waste Disposal Plan

Segregation: Collect all antimony-contaminated waste (e.g., unused material, contaminated

PPE, cleaning materials) in a dedicated, sealed, and clearly labeled hazardous waste

container.[4][9]

Labeling: The container must be labeled with "Hazardous Waste" and the specific chemical

name (Antimony).

Collection: Follow your institution's and local environmental regulations for the collection and

disposal of heavy metal hazardous waste. Do not dispose of antimony down the drain or in

regular trash.[8] Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

Spill Response

Evacuate: Immediately evacuate personnel from the affected area and secure entry.[4]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Alert: Inform your supervisor and institutional EHS.

Clean-up (Trained Personnel Only):

Don appropriate PPE, including respiratory protection.[6]

Avoid raising dust. Moisten solid material or use a HEPA-filtered vacuum for cleanup.[4][8]

Collect spilled material into a sealed, labeled container for hazardous waste disposal.[4]

Personal Exposure

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek prompt medical attention.[5][7]
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Skin Contact: Remove all contaminated clothing. Flush the affected skin with large amounts

of soap and water for at least 15 minutes.[6][8] Seek medical attention if irritation persists.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[7] Remove contact lenses if present and easy to do.[4]

Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give 2-4 cupfuls of water or milk.[5][7] Seek immediate medical attention.[5][6]

Spill Response
Personal Exposure Response

Emergency Event
(Spill or Exposure)

Evacuate & Secure Area

Spill

Identify Exposure Route

Exposure

Alert Supervisor / EHS

Don Emergency PPE

Clean up with
HEPA Vacuum

Move to Fresh Air Remove Clothing,
Flush with Water

Flush Eyes with Water
for 15 mins

Rinse Mouth,
Do NOT Induce Vomiting

Seek Prompt
Medical Attention
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Emergency response workflow for Antimony-121 incidents.

Quantitative Data: Occupational Exposure Limits
These limits represent the maximum airborne concentration of antimony to which a worker may

be exposed over a specified period.

Organization Limit (as Sb)
Time-Weighted Average

(TWA)

OSHA (PEL) 0.5 mg/m³ 8-hour

NIOSH (REL) 0.5 mg/m³ 10-hour

ACGIH (TLV) 0.5 mg/m³ 8-hour

Data sourced from multiple safety data sheets.[4][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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